molecular formula C9H19NO2 B8727266 N-(2,2-dimethoxyethyl)cyclopentanamine

N-(2,2-dimethoxyethyl)cyclopentanamine

Cat. No.: B8727266
M. Wt: 173.25 g/mol
InChI Key: WYBPAJYFPAUEJR-UHFFFAOYSA-N
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Description

N-(2,2-dimethoxyethyl)cyclopentanamine is a useful research compound. Its molecular formula is C9H19NO2 and its molecular weight is 173.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H19NO2

Molecular Weight

173.25 g/mol

IUPAC Name

N-(2,2-dimethoxyethyl)cyclopentanamine

InChI

InChI=1S/C9H19NO2/c1-11-9(12-2)7-10-8-5-3-4-6-8/h8-10H,3-7H2,1-2H3

InChI Key

WYBPAJYFPAUEJR-UHFFFAOYSA-N

Canonical SMILES

COC(CNC1CCCC1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of cyclopentanamine (5 g) in methanol (20 mL) was added 2,2-dimethoxyacetaldehyde 60% in water (8.86 mL) and the mixture stirred at ambient temperature for 5 h. A slurry of palladium on carbon (10%, 200 mg) in methanol (5 mL) was added and the mixture hydrogenated at 5 bar for 16 h. It was filtered and concentrated in vacuo to afford N-(2,2-dimethoxyethyl)cyclopentanamine (9.44 g) as a oil. 1H NMR (400 MHz, CDCl3) δ 4.47 (t, J=5.6 Hz, 1H), 3.39 (s, 6H), 3.05 (quintet, J=6.8 Hz, 1H), 2.72 (d, J=5.4 Hz, 2H), 1.89-1.80 (m, 2H), 1.73-1.62 (m, 2H), 1.58-1.48 (m, 2H), 1.36-1.27 (m, 2H)
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
8.86 mL
Type
solvent
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two

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